Cas no 2640886-00-4 (2-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2640886-00-4
• MF: C₁₉H₂₄N₈
• MW: 364.447462081909
• CID: 5316123
• PubChem ID: 155800826
• Update Time: 2025-06-15

2-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-[4-[4-(1-pyrrolidinyl)-2-pyrimidinyl]-1-piperazinyl]pyrazolo[1,5-a]pyrazine
• F6619-3970
• 2640886-00-4
• 2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine
• AKOS040708747
• 2-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C19H24N8/c1-15-14-16-18(20-6-9-27(16)23-15)25-10-12-26(13-11-25)19-21-5-4-17(22-19)24-7-2-3-8-24/h4-6,9,14H,2-3,7-8,10-13H2,1H3
• InChI Key： DKXUEHULCQSJOP-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(=N2)N2CCCC2)CCN(C2C3=CC(C)=NN3C=CN=2)CC1

Computed Properties

• Exact Mass: 364.21239280g/mol
• Monoisotopic Mass: 364.21239280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.87±0.50(Predicted)

Additional information on 2-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine

Introduction to 2-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2640886-00-4)

2-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine, identified by its CAS number 2640886-00-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit a high degree of structural diversity, making it a valuable scaffold for drug discovery and development. The presence of multiple nitrogen-containing rings, including pyrazole, pyrazine, piperazine, and pyrimidine moieties, contributes to its unique chemical properties and biological interactions.

The core structure of this compound consists of a central pyrimidine ring substituted at the 2-position with a piperazine moiety, which is further connected to a 2-methylpyrazolo[1,5-a]pyrazine fragment at the 4-position. This arrangement creates a multifunctional pharmacophore that can interact with various biological targets. The 2-methylpyrazolo[1,5-a]pyrazine component is particularly noteworthy, as it has been implicated in the development of several bioactive molecules with therapeutic potential. Its ability to modulate enzyme activity and receptor binding makes it a promising candidate for further exploration.

In recent years, there has been growing interest in the development of small molecule inhibitors that target kinases and other enzymes involved in cancer progression. The piperazine and pyrimidine units in this compound are known to exhibit kinase inhibition properties, which have been widely studied in preclinical models. Specifically, the 4-(pyrrolidin-1-yl)pyrimidine moiety has shown promise in disrupting signaling pathways that are aberrantly activated in tumor cells. This makes the compound a compelling candidate for further investigation as an anti-cancer agent.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to enhance binding affinity and selectivity. The 2-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine scaffold provides a rich platform for such optimizations. By leveraging computational methods and high-throughput screening techniques, researchers have been able to identify derivatives with improved pharmacokinetic profiles and reduced off-target effects. These efforts are crucial for translating laboratory findings into viable therapeutic options for patients.

The biological activity of this compound has been explored through both in vitro and in vivo studies. Initial assays have demonstrated its ability to inhibit the activity of several kinases, including those that are overexpressed in resistant tumor phenotypes. Additionally, preclinical studies have shown that it can modulate pathways associated with cell proliferation and survival. These findings are particularly exciting given the challenges associated with developing new anti-cancer therapies that can overcome drug resistance.

One of the most striking features of this molecule is its ability to engage multiple targets simultaneously. This polypharmacological approach has been gaining traction as an effective strategy for treating complex diseases like cancer. By interacting with multiple proteins involved in tumor growth and progression, the compound can disrupt multiple signaling cascades simultaneously, potentially leading to more robust therapeutic effects. This concept aligns well with current trends in drug discovery, where combination therapies are being increasingly explored.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of nitrogen-containing heterocycles often presents synthetic challenges due to their reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as transition-metal catalysis and flow chemistry have been particularly useful in streamlining these processes.

From a computational chemistry perspective, the molecular interactions between this compound and its biological targets can be modeled using various computational tools. These models help researchers understand how changes in the molecular structure can influence binding affinity and selectivity. By integrating experimental data with computational predictions, scientists can design more effective drug candidates more rapidly than traditional methods alone would allow.

The pharmacokinetic properties of this compound are also under investigation to ensure that it can be developed into a viable therapeutic agent. Parameters such as solubility, stability, and metabolic clearance rates are critical factors that determine whether a drug will be effective in clinical settings. Researchers are using advanced techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to characterize these properties accurately.

In conclusion,2-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2640886-00-4) represents a promising lead compound for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive candidate for treating diseases such as cancer. As research continues to uncover new therapeutic applications for this class of molecules,this compound holds significant potential as a foundation for future drug discovery efforts.